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Compound of Interest

Compound Name: Xanthalin

Cat. No.: B1232158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure of Xanthalin, a

naturally occurring pyranocoumarin. While a comprehensive, step-by-step synthesis protocol

for Xanthalin is not readily available in the current scientific literature, this document outlines

its chemical properties and provides a generalized workflow for its isolation from natural

sources, based on established phytochemical methodologies.

Chemical Structure and Properties of Xanthalin
Xanthalin is a complex heterocyclic compound belonging to the class of angular

pyranocoumarins. Its chemical identity is well-established through various spectroscopic and

analytical techniques.

The systematic IUPAC name for Xanthalin is [(3R,4R)-2,2-dimethyl-3-[(E)-2-methylbut-2-

enoyl]oxy-8-oxo-3,4-dihydropyrano[3,2-g]chromen-4-yl] (Z)-2-methylbut-2-enoate[1][2]. The

chemical structure of Xanthalin is presented in Figure 1.

Figure 1: Chemical Structure of Xanthalin

A 2D representation of the molecular structure of Xanthalin.

Table 1: Chemical and Physical Properties of Xanthalin
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Property Value Source

Molecular Formula C₂₄H₂₆O₇ PubChem[1]

Molecular Weight 426.5 g/mol PubChem[1]

Exact Mass 426.16785316 Da PubChem

CAS Number 21800-48-6 PubChem[1]

InChI Key
LBKPHBYDOWPFMZ-

ACVPTOMQSA-N
PubChem[1]

SMILES

C/C=C(/C)\C(=O)O[C@H]1--

INVALID-LINK--

OC(=O)/C(=C/C)/C

PubChem[1]

Natural Occurrence
Xanthalin has been identified as a constituent of several plant species, most notably:

Peucedanum ledebourielloides: A plant in the carrot family, Apiaceae, which is a known

source of various coumarin derivatives[3][4][5].

Artemisia rupestris L.: A perennial herb belonging to the Asteraceae family, which is known to

produce a diverse array of secondary metabolites[1][6][7][8].

The presence of Xanthalin in these plants suggests that its primary route of acquisition for

research and development purposes is likely through extraction and isolation from these

natural sources.

Synthesis and Isolation of Xanthalin
A specific, detailed protocol for the total synthesis of Xanthalin is not readily available in the

reviewed scientific literature. The structural complexity of Xanthalin, with its multiple

stereocenters, suggests that a de novo synthesis would be a challenging multi-step process.

Given its natural availability, the isolation of Xanthalin from its plant sources is the more

common approach. While a precise, step-by-step experimental protocol for the extraction and
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purification of Xanthalin is not explicitly detailed in the available literature, a general workflow

can be inferred from studies on the isolation of other secondary metabolites from Artemisia

rupestris L. and related species.

The following protocol represents a generalized approach for the isolation of pyranocoumarins

like Xanthalin from plant material. This is a composite methodology based on common

practices in phytochemistry and should be adapted and optimized for the specific plant material

and target compound.

1. Plant Material Collection and Preparation:

The aerial parts or roots of Peucedanum ledebourielloides or Artemisia rupestris L. are

collected and authenticated.

The plant material is air-dried in the shade and then ground into a coarse powder to increase

the surface area for extraction.

2. Extraction:

The powdered plant material is subjected to solvent extraction. Common solvents for the

extraction of coumarins include dichloromethane, ethyl acetate, and methanol.

The extraction can be performed by maceration, Soxhlet extraction, or ultrasonic-assisted

extraction to enhance efficiency.

The resulting crude extract is obtained by removing the solvent under reduced pressure

using a rotary evaporator.

3. Fractionation and Purification:

The crude extract is often subjected to preliminary fractionation using techniques like liquid-

liquid partitioning to separate compounds based on their polarity.

Further purification is typically achieved through various chromatographic techniques.

Column chromatography using silica gel or Sephadex LH-20 is a common initial step.
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For high-resolution separation and purification, High-Performance Liquid Chromatography

(HPLC) or High-Speed Counter-Current Chromatography (HSCCC) are employed. These

methods are effective in isolating individual compounds from complex mixtures.

4. Compound Identification and Characterization:

The purity of the isolated Xanthalin is assessed by HPLC.

The chemical structure is elucidated and confirmed using a combination of spectroscopic

methods, including:

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY,

HSQC, HMBC) NMR experiments are used to determine the precise connectivity and

stereochemistry of the molecule.

Specific quantitative data for the isolation of Xanthalin, such as extraction yields and final

purity percentages, are not extensively reported in the literature. However, for similar

compounds isolated from Artemisia rupestris L., purities exceeding 95-98% have been

achieved using techniques like HSCCC.

Logical Workflow for Natural Product Isolation
The following diagram illustrates a generalized workflow for the isolation and purification of a

natural product like Xanthalin from a plant source.

Plant Material
(e.g., Artemisia rupestris L.) Grinding and Drying Solvent Extraction

(e.g., Dichloromethane) Crude Extract Fractionation
(e.g., Column Chromatography) Fractions Purification

(e.g., HPLC, HSCCC) Pure Xanthalin Structural Elucidation
(NMR, MS) Characterized Xanthalin

Click to download full resolution via product page

Generalized workflow for Xanthalin isolation.

Conclusion
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Xanthalin is a well-characterized natural pyranocoumarin with a defined chemical structure.

While detailed information on its total synthesis is lacking, it can be isolated from natural plant

sources. The provided generalized protocol and workflow for its isolation offer a foundational

understanding for researchers and drug development professionals interested in obtaining this

compound for further study. Future research focusing on the development of a scalable

synthetic route or optimized isolation protocols would be highly beneficial for advancing the

scientific investigation of Xanthalin and its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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